Cas no 93-95-8 (Acetic acid,2-oxo-2-[(1-phenylethyl)amino]-, hydrazide)

• Product Name: Acetic acid,2-oxo-2-[(1-phenylethyl)amino]-, hydrazide
• CAS No: 93-95-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 807068
• PubChem ID: 249877
• Update Time: 2025-04-19

Acetic acid,2-oxo-2-[(1-phenylethyl)amino]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-oxo-2-[(1-phenylethyl)amino]-, hydrazide
• 5-(.alpha.-Phenylethyl)semioxamazide
• 5-(.α.-Methylbenzyl)semioxamazide
• Acetic acid, 2-oxo-2-[(1-phenylethyl)amino]-, hydrazide
• 718D5MXM9C
• AA-516/25012209
• AKOS000344063
• UNII-718D5MXM9C
• Q27149083
• 2-Hydrazino-2-oxo-N-(1-phenylethyl)acetamide
• l-5-(.alpha.-Phenylethyl)semioxamazide
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE, DL-
• Acetic acid, oxo((1-phenylethyl)amino)-, hydrazide
• AMY13879
• CHEBI:79919
• SR-01000082202
• FT-0652111
• 2-Hydrazino-2-oxo-N-(1-phenylethyl)acetamide #
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE [MI]
• 5-(alpha-Phenylethyl)semioxamazide DL-form [MI]
• SCHEMBL9868347
• (+/-)-5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE
• NCIOpen2_007305
• 5-(alpha-Methylbenzyl)semioxamazide
• 5-(alpha-Phenylethyl)semioxamazide, (+/-)-
• SR-01000082202-1
• Semioxamazide, 5-(.alpha.-methylbenzyl)-
• 5-(alpha-Phenylethyl)semioxamazide [MI]
• NSC-68640
• DL-5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE, (+/-)-
• NSC68640
• 2-hydrazinyl-2-oxo-N-(1-phenylethyl)acetamide
• Acetic acid, 2-oxo-2-((1-phenylethyl)amino)-, hydrazide
• Acetic acid, hydrazide, (-)-
• DTXSID50871580
• UQXPGBTUPFWHEF-UHFFFAOYSA-N
• NSC100178
• 5-(.alpha.-Methylbenzyl)semioxamazide
• DL-5-(alpha-Phenylethyl)semioxamazide
• A833278
• AKOS021998473
• 1-(hydrazinecarbonyl)-N-(1-phenylethyl)formamide
• (+/-)-5-(alpha-Phenylethyl)semioxamazide
• 2-diazanyl-2-oxidanylidene-N-(1-phenylethyl)ethanamide
• 5-(alpha-Phenylethyl)semioxamazide, DL-
• 93-95-8
• 5-(alpha-Phenylethyl)semioxamazide
• Semioxamazide, (-)-
• 5-(.ALPHA.-PHENYLETHYL)SEMIOXAMAZIDE DL-FORM [MI]
• NSC96477
• Acetic acid, hydrazide, (S)-

• Inchi： 1S/C10H13N3O2/c1-7(8-5-3-2-4-6-8)12-9(14)10(15)13-11/h2-7H,11H2,1H3,(H,12,14)(H,13,15)
• InChI Key： UQXPGBTUPFWHEF-UHFFFAOYSA-N
• SMILES： O=C(C(NN)=O)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives